2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride

• Molecular Formula: C12H6ClF3N2O3
• Molecular Weight: 318.63 g/mol
• IUPAC Name: 3-chloro-5-[4-nitro-2-(trifluoromethyl)phenoxy]pyridine
• InChI: InChI=1S/C12H6ClF3N2O3/c13-7-3-9(6-17-5-7)21-11-2-1-8(18(19)20)4-10(11)12(14,15)16/h1-6H
• InChI Key: HZUPVVJGGMVHQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OC2=CC(=CN=C2)Cl

Description

2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride is a useful research compound. Its molecular formula is C12H6ClF3N2O3 and its molecular weight is 318.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the method of Example 21.2, 2-fluoro-5-nitrobenzotrifluoride (5.0 g) and 3-chloro-5-hydroxypyridine (3.1 g) were combined with potassium carbonate (5.4 g) in DMF and heated overnight at 60° C. Workup gave the title compound (8.4 g) as a crude yellow solid which was used directly in the next reaction.